Cas no 1707374-35-3 (3-Ethanesulfonyl-4-(2-methoxy-phenyl)-1H-pyrazole)

• Product Name: 3-Ethanesulfonyl-4-(2-methoxy-phenyl)-1H-pyrazole
• CAS No: 1707374-35-3
• MF: C₁₂H₁₄N₂O₃S
• MW: 266.316161632538
• CID: 5181391
• Update Time: 2025-07-25

3-Ethanesulfonyl-4-(2-methoxy-phenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Ethanesulfonyl-4-(2-methoxy-phenyl)-1H-pyrazole
• 1H-Pyrazole, 3-(ethylsulfonyl)-4-(2-methoxyphenyl)-

• Inchi： 1S/C12H14N2O3S/c1-3-18(15,16)12-10(8-13-14-12)9-6-4-5-7-11(9)17-2/h4-8H,3H2,1-2H3,(H,13,14)
• InChI Key： YSZGFHCYZFIBFV-UHFFFAOYSA-N
• SMILES： N1C=C(C2=CC=CC=C2OC)C(S(CC)(=O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-Ethanesulfonyl-4-(2-methoxy-phenyl)-1H-pyrazole

Introduction to 3-Ethanesulfonyl-4-(2-methoxy-phenyl)-1H-pyrazole (CAS No. 1707374-35-3) and Its Emerging Applications in Chemical Biology

3-Ethanesulfonyl-4-(2-methoxy-phenyl)-1H-pyrazole, identified by its Chemical Abstracts Service (CAS) number 1707374-35-3, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class, a scaffold that is widely recognized for its versatility in medicinal chemistry and pharmacological research. The presence of both an ethanesulfonyl group and a 2-methoxy-phenyl substituent enhances its molecular complexity, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The pyrazole core is a six-membered aromatic ring containing two nitrogen atoms, which contributes to its stability and reactivity. This structural motif is frequently incorporated into bioactive molecules due to its ability to engage in hydrogen bonding and π-stacking interactions, thereby facilitating binding to biological targets. In particular, the ethanesulfonyl group introduces a polar, sulfonamide-like moiety that can modulate solubility and interact with hydrophilic residues in protein binding pockets. The 2-methoxy-phenyl substituent, on the other hand, adds hydrophobicity and may influence the compound's pharmacokinetic properties, such as membrane permeability and metabolic stability.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to systematically evaluate the biological potential of compounds like 3-Ethanesulfonyl-4-(2-methoxy-phenyl)-1H-pyrazole. These methods have revealed that the compound exhibits promising interactions with various biological targets, including enzymes and receptors implicated in inflammatory diseases, cancer, and neurological disorders. For instance, studies have suggested that this molecule may inhibit the activity of certain kinases, which are critical mediators of cell signaling pathways associated with these conditions.

One of the most intriguing aspects of 3-Ethanesulfonyl-4-(2-methoxy-phenyl)-1H-pyrazole is its potential as a scaffold for developing novel therapeutic agents. The combination of the ethanesulfonyl and 2-methoxy-phenyl groups provides multiple sites for chemical modification, allowing researchers to fine-tune its biological activity through structure-activity relationship (SAR) studies. This flexibility has led to the synthesis of numerous derivatives that exhibit enhanced potency, selectivity, and pharmacokinetic profiles. Such derivatives are being actively investigated in preclinical models to assess their therapeutic efficacy and safety.

The growing interest in this compound is also driven by its compatibility with modern drug discovery technologies. For example, virtual screening algorithms have identified 3-Ethanesulfonyl-4-(2-methoxy-phenyl)-1H-pyrazole as a hit against several disease-relevant targets, prompting further experimental validation. Additionally, crystallographic studies have provided insights into how this molecule interacts with its biological partners at the atomic level. These structural insights are invaluable for designing next-generation inhibitors with improved binding affinities and reduced off-target effects.

In the context of medicinal chemistry, the synthesis of 3-Ethanesulfonyl-4-(2-methoxy-phenyl)-1H-pyrazole exemplifies the growing trend toward leveraging advanced synthetic methodologies to access complex molecular architectures efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the pyrazole core and introduce the desired functional groups with high precision. These synthetic strategies not only enhance yield but also enable the rapid exploration of chemical space, accelerating the discovery process.

The compound's potential extends beyond traditional small-molecule drug development. Researchers are exploring its utility as a tool compound in biochemical assays, where it can serve as an inhibitor or modulator of specific enzymes or pathways. Such applications are particularly valuable for elucidating mechanistic details of disease processes and identifying novel therapeutic targets. Moreover, the structural features of 3-Ethanesulfonyl-4-(2-methoxy-phenyl)-1H-pyrazole make it an attractive candidate for developing probes that can be used in imaging techniques or diagnostic assays.

As our understanding of biology continues to evolve, so does our appreciation for molecules like 3-Ethanesulfonyl-4-(2-methoxy-phenyl)-1H-pyrazole that bridge chemistry and medicine. The integration of interdisciplinary approaches—combining organic synthesis, computational modeling, biochemistry, and clinical research—has positioned this compound at the forefront of innovation in chemical biology. Future studies are likely to uncover even more about its potential applications, reinforcing its significance as a key player in modern drug discovery efforts.